Cas no 869067-73-2 (2-(4-amino-6-methyl-5-oxo-4,5-dihydro-1,2,4-triazin-3-yl)sulfanyl-N-(3,4-dimethoxyphenyl)acetamide)

• Product name: 2-(4-amino-6-methyl-5-oxo-4,5-dihydro-1,2,4-triazin-3-yl)sulfanyl-N-(3,4-dimethoxyphenyl)acetamide
• CAS No: 869067-73-2
• MF: C₁₄H₁₇N₅O₄S
• MW: 351.380881071091
• CID: 6287451
• PubChem ID: 7196655

2-(4-amino-6-methyl-5-oxo-4,5-dihydro-1,2,4-triazin-3-yl)sulfanyl-N-(3,4-dimethoxyphenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-(4-amino-6-methyl-5-oxo-4,5-dihydro-1,2,4-triazin-3-yl)sulfanyl-N-(3,4-dimethoxyphenyl)acetamide
• SR-01000016938
• F1847-0044
• 2-[(4-amino-6-methyl-5-oxo-1,2,4-triazin-3-yl)sulfanyl]-N-(3,4-dimethoxyphenyl)acetamide
• 2-[(4-amino-6-methyl-5-oxo-4,5-dihydro-1,2,4-triazin-3-yl)sulfanyl]-N-(3,4-dimethoxyphenyl)acetamide
• AKOS024614408
• AB00676387-01
• 2-((4-amino-6-methyl-5-oxo-4,5-dihydro-1,2,4-triazin-3-yl)thio)-N-(3,4-dimethoxyphenyl)acetamide
• 869067-73-2
• SR-01000016938-1

• Inchi： 1S/C14H17N5O4S/c1-8-13(21)19(15)14(18-17-8)24-7-12(20)16-9-4-5-10(22-2)11(6-9)23-3/h4-6H,7,15H2,1-3H3,(H,16,20)
• InChI Key： HVTGUMGQKNMKPI-UHFFFAOYSA-N
• SMILES： S(C1=NN=C(C)C(N1N)=O)CC(NC1C=CC(=C(C=1)OC)OC)=O

Computed Properties

• Exact Mass: 351.10012521g/mol
• Monoisotopic Mass: 351.10012521g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 553
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 144Ų

Additional information on 2-(4-amino-6-methyl-5-oxo-4,5-dihydro-1,2,4-triazin-3-yl)sulfanyl-N-(3,4-dimethoxyphenyl)acetamide

Comprehensive Analysis of 2-(4-amino-6-methyl-5-oxo-4,5-dihydro-1,2,4-triazin-3-yl)sulfanyl-N-(3,4-dimethoxyphenyl)acetamide (CAS No. 869067-73-2)

In the realm of organic chemistry and pharmaceutical research, 2-(4-amino-6-methyl-5-oxo-4,5-dihydro-1,2,4-triazin-3-yl)sulfanyl-N-(3,4-dimethoxyphenyl)acetamide (CAS No. 869067-73-2) has garnered significant attention due to its unique structural features and potential applications. This compound, often referred to by its systematic name, belongs to the class of triazine derivatives, which are widely studied for their diverse biological activities. The presence of both sulfanyl and acetamide moieties in its structure makes it a promising candidate for further exploration in drug discovery and development.

One of the key reasons for the growing interest in 869067-73-2 is its potential role in addressing contemporary health challenges. Researchers are particularly intrigued by its triazine core, which is known to exhibit antimicrobial, anti-inflammatory, and anticancer properties. Recent studies have highlighted the compound's ability to interact with specific enzymatic pathways, making it a subject of interest in the development of novel therapeutics. For instance, its dimethoxyphenyl group could play a crucial role in enhancing bioavailability and target specificity, a topic frequently searched by professionals in medicinal chemistry.

From a synthetic perspective, the preparation of 2-(4-amino-6-methyl-5-oxo-4,5-dihydro-1,2,4-triazin-3-yl)sulfanyl-N-(3,4-dimethoxyphenyl)acetamide involves multi-step organic reactions, including condensation and sulfanylation. The compound's CAS number 869067-73-2 serves as a unique identifier in chemical databases, ensuring accurate retrieval of its physicochemical properties and safety data. Its molecular weight, solubility, and stability under various conditions are critical parameters for researchers aiming to incorporate it into their studies. These aspects are often queried in academic and industrial settings, reflecting the compound's relevance in modern research.

The application of 869067-73-2 extends beyond pharmaceuticals. In agrochemical research, triazine derivatives are explored for their herbicidal and fungicidal activities. The compound's sulfanyl-acetamide linkage could contribute to its efficacy in plant protection, a hot topic in sustainable agriculture. Additionally, its potential use in material science, such as in the development of organic semiconductors, is an area of emerging interest. This versatility aligns with the increasing demand for multifunctional compounds in interdisciplinary research.

In conclusion, 2-(4-amino-6-methyl-5-oxo-4,5-dihydro-1,2,4-triazin-3-yl)sulfanyl-N-(3,4-dimethoxyphenyl)acetamide (CAS No. 869067-73-2) represents a fascinating example of how structural complexity can translate into diverse applications. Its study not only advances our understanding of triazine chemistry but also opens doors to innovative solutions in healthcare, agriculture, and technology. As research progresses, this compound is likely to remain a focal point for scientists seeking to address some of the most pressing challenges in these fields.